Stability of Indocyanine Green-d7 vs. Indocyanine Green in Aqueous Solutions: A Technical Guide
Stability of Indocyanine Green-d7 vs. Indocyanine Green in Aqueous Solutions: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye with extensive applications in medical diagnostics and imaging. However, its utility is often hampered by its poor stability in aqueous solutions, necessitating fresh preparation before use. This technical guide provides an in-depth analysis of the stability of ICG and its deuterated analog, Indocyanine green-d7 (ICG-d7), in aqueous environments. ICG-d7 exhibits significantly enhanced stability, offering a promising alternative for clinical and research applications. This document details the comparative stability data, experimental protocols for stability assessment, and the underlying degradation pathways.
Introduction to Indocyanine green (ICG) and ICG-d7
Indocyanine green is a tricarbocyanine dye that has been approved by the FDA for various diagnostic procedures, including cardiac output monitoring, hepatic function studies, and ophthalmic angiography. Its strong absorption and fluorescence in the NIR window (700-900 nm) allow for deep tissue penetration of light. Despite its widespread use, ICG's major drawback is its instability in aqueous solutions, where it readily degrades, leading to a loss of fluorescence and the formation of by-products.[1]
To address this limitation, deuterated versions of ICG have been developed. ICG-d7 is a partially deuterated form of ICG where deuterium (B1214612) atoms replace hydrogen atoms on the heptamethine chain.[2] This isotopic substitution has been shown to significantly improve the dye's stability in aqueous solutions.[2] This guide focuses on the comparative stability of ICG and ICG-d7, providing quantitative data and detailed methodologies for researchers.
Chemical Structures and Physicochemical Properties
The chemical structures of ICG and ICG-d7 are presented below. The key difference is the substitution of hydrogen with deuterium on the polymethine chain.
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Indocyanine Green (ICG): C₄₃H₄₇N₂NaO₆S₂
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Indocyanine Green-d7 (ICG-d7): C₄₃H₄₀D₇N₂NaO₆S₂
The photophysical properties of ICG and ICG-d7 are summarized in the table below. While their absorption and emission maxima are similar, ICG-d7 shows improved stability.
| Property | Indocyanine Green (ICG) | Indocyanine Green-d7 (ICG-d7) | Reference |
| Molar Mass | 774.96 g/mol | 782.01 g/mol | |
| Excitation Max (λex) | ~780 nm | 794 nm | |
| Emission Max (λem) | ~810 nm | 818 nm | |
| Extinction Coefficient (ε) | Not specified | 228,000 M⁻¹cm⁻¹ | |
| Quantum Yield (Φ) | Not specified | 0.21 | |
| Solubility | Soluble in water and DMSO | Soluble to 10 mM in water and DMSO |
Comparative Stability Analysis: ICG-d7 vs. ICG
The primary advantage of ICG-d7 over ICG is its enhanced stability in aqueous solutions. The degradation of ICG in water is primarily driven by a photochemical oxidative dimerization reaction.[2] The substitution of hydrogen with heavier deuterium atoms on the heptamethine chain in ICG-d7 slows down this degradation process.
Quantitative Stability Comparison
Studies have shown that the replacement of C-H with C-D on the heptamethine chain decreases the dimerization rate constant by a factor of 3.1.[2] This leads to a significantly longer shelf-life for aqueous solutions of ICG-d7.
| Compound | Degradation Rate Comparison | Key Finding | Reference |
| ICG-d7 | Dimerization rate constant is 3.1 times lower than ICG. | Significantly more stable in aqueous solution. | [2] |
| ICG | Prone to rapid degradation via oxidative dimerization. | Limited stability in aqueous solution. | [1][2] |
Factors Affecting ICG Stability in Aqueous Solution
The stability of ICG in aqueous solution is influenced by several factors:
| Factor | Effect on ICG Stability | Observations | Reference |
| Light Exposure | Accelerates degradation. | ICG is more stable when stored in the dark.[3] | [3] |
| Temperature | Higher temperatures increase the degradation rate. | More stable at lower temperatures (e.g., 4°C).[3][4] | [3][4] |
| Concentration | More stable at higher concentrations. | Dilute solutions degrade more rapidly.[3] | [3] |
| pH | Unstable at pH < 5 and > 11. | Relatively stable between pH 8-10 for up to 48 hours.[5] | [5] |
When diluted in water and stored at 4°C in the dark, ICG is reported to be stable for about three days, with a 20% loss of fluorescence intensity over this period.[4] It is recommended to use ICG solutions within one to two days of preparation when stored at 4°C.[4]
ICG Degradation Pathway
The degradation of ICG in an aqueous solution in the presence of air and light can proceed through several pathways. The most prominent is oxidative dimerization. Other pathways include double-bond cleavage and truncation.
Experimental Protocols for Stability Assessment
Assessing the stability of ICG and its analogs requires robust analytical methods. High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) are commonly employed techniques.
General Experimental Workflow
The following diagram illustrates a typical workflow for assessing the stability of ICG or ICG-d7.
Detailed Methodologies
HPLC is used for the quantitative analysis of ICG and the separation of its degradation products.
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Instrumentation: A standard HPLC system with a UV-Vis or fluorescence detector.
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Column: A reverse-phase column, such as a C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).
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Mobile Phase: A gradient of acetonitrile (B52724) and a buffer (e.g., 0.1 M ammonium (B1175870) acetate, pH 6.5).
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Flow Rate: Typically 1.0 mL/min.
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Detection Wavelength: 780 nm for absorbance.
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Procedure:
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Prepare a stock solution of ICG or ICG-d7 in a suitable solvent (e.g., DMSO) and then dilute to the desired concentration in an aqueous buffer.
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Expose the solutions to the desired stress conditions (e.g., light, heat).
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At specified time intervals, inject an aliquot of the sample into the HPLC system.
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Record the chromatogram and determine the peak area of the parent ICG or ICG-d7 peak.
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Calculate the percentage of remaining ICG or ICG-d7 at each time point to determine the degradation rate.
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NMR is a powerful tool for the structural elucidation of degradation products.
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Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
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Solvent: Deuterated solvents such as D₂O or DMSO-d₆.
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Procedure:
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Prepare a concentrated solution of ICG or ICG-d7 in the deuterated solvent.
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Acquire a ¹H NMR spectrum of the initial solution.
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Expose the sample to degradation conditions.
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Acquire subsequent ¹H NMR spectra at various time points.
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Analyze the changes in the spectra, including the appearance of new peaks and the decrease in the intensity of the parent compound's peaks, to identify the structures of the degradation products.
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MS is used to identify the molecular weights of ICG and its degradation products.
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Instrumentation: A mass spectrometer, often coupled with an HPLC system (LC-MS).
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Ionization Source: Electrospray ionization (ESI) is commonly used.
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Procedure:
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Introduce the sample, either directly or after separation by HPLC, into the mass spectrometer.
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Acquire the mass spectrum.
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Determine the mass-to-charge ratio (m/z) of the parent ion and any degradation products.
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For further structural information, perform tandem MS (MS/MS) to fragment the ions and analyze the resulting fragmentation patterns.
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Conclusion
The development of ICG-d7 represents a significant advancement in the field of near-infrared fluorescence imaging. Its enhanced stability in aqueous solutions, with a threefold reduction in the rate of degradation compared to ICG, offers a more reliable and convenient tool for both clinical diagnostics and preclinical research.[2] The improved shelf-life of reconstituted ICG-d7 solutions can lead to more consistent experimental outcomes and potentially safer clinical applications. The experimental protocols detailed in this guide provide a framework for researchers to conduct their own stability assessments of these important fluorescent probes. The continued investigation into the stabilization of cyanine (B1664457) dyes will undoubtedly lead to further innovations in medical imaging and diagnostics.
References
- 1. Deuterated Indocyanine Green (ICG) with Extended Aqueous Storage Shelf‐Life: Chemical and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
- 2. d-nb.info [d-nb.info]
- 3. researchgate.net [researchgate.net]
- 4. Stability and degradation of indocyanine green in plasma, aqueous solution and whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Physiochemical studies of indocyanine green (ICG): absorbance/concentration relationship, pH tolerance and assay precision in various solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
